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molecular formula C12H10O5 B8782668 4-Acetyl-6-methoxy-1H-2-benzopyran-1,3(4H)-dione CAS No. 918662-40-5

4-Acetyl-6-methoxy-1H-2-benzopyran-1,3(4H)-dione

Cat. No. B8782668
CAS RN: 918662-40-5
M. Wt: 234.20 g/mol
InChI Key: NJCYEMDJSJLAGJ-UHFFFAOYSA-N
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Patent
US08211897B2

Procedure details

The cyclic anhydride of step 1 (405 mg; 1.73 mmol) was dissolved in aqueous ammonium hydroxide, and heated at reflux for 1.5 hours. The mixture was cooled to room temperature and the solid was filtered then dried overnight to give 270 mg (74%) of 6-methoxy-3-methylisoquinolin-1(2H)-one.
Name
cyclic anhydride
Quantity
405 mg
Type
reactant
Reaction Step One
Name
ammonium hydroxide
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
6-methoxy-3-methylisoquinolin-1(2H)-one
Yield
74%

Identifiers

REACTION_CXSMILES
[C:1]([CH:4]1[C:13]2[C:8](=[CH:9][CH:10]=[C:11]([O:14][CH3:15])[CH:12]=2)[C:7](=O)[O:6]C1=O)(=O)[CH3:2].[OH-].[NH4+:19]>>[CH3:15][O:14][C:11]1[CH:12]=[C:13]2[C:8](=[CH:9][CH:10]=1)[C:7](=[O:6])[NH:19][C:1]([CH3:2])=[CH:4]2 |f:1.2|

Inputs

Step One
Name
cyclic anhydride
Quantity
405 mg
Type
reactant
Smiles
C(C)(=O)C1C(OC(C2=CC=C(C=C12)OC)=O)=O
Name
ammonium hydroxide
Quantity
0 (± 1) mol
Type
reactant
Smiles
[OH-].[NH4+]

Conditions

Temperature
Control Type
AMBIENT
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
heated
TEMPERATURE
Type
TEMPERATURE
Details
at reflux for 1.5 hours
Duration
1.5 h
FILTRATION
Type
FILTRATION
Details
the solid was filtered
CUSTOM
Type
CUSTOM
Details
then dried overnight
Duration
8 (± 8) h

Outcomes

Product
Name
6-methoxy-3-methylisoquinolin-1(2H)-one
Type
product
Smiles
COC=1C=C2C=C(NC(C2=CC1)=O)C
Measurements
Type Value Analysis
AMOUNT: MASS 270 mg
YIELD: PERCENTYIELD 74%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.